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How to Proceed with Your Research

Despite the lack of readily available protocols, the search results do contain extensive information on modern
experimental models for studying metastasis. You can use this general framework to design your own

experiments should you be working with a similar compound.

The table below summarizes some of the key in vivo models available for metastasis research, as detailed in

the recent literature [1] [2].

Applications in Metastasis

Model Type Key Characteristics
Research
Patient-Derived Implantation of human tumor tissue into Studying metastatic behavior,
Xenografts (PDX) immunocompromised mice; preserves personalized therapy testing,
original tumor characteristics [2]. and biomarker discovery [2].
Genetically Genetically modified mice that develop Investigating tumor initiation,
Engineered Mouse spontaneous tumors and metastases [2].  progression, and metastasis in
Models (GEMMs) an immune-competent
environment [1].
Chick Chorioallantoic  Tumor cells grafted onto the vascular- Studying tumor cell invasion,
Membrane (CAM) rich membrane of a chick embryo [1] [2]. angiogenesis, and interactions
Assay
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Applications in Metastasis

Model Type Key Characteristics
Research
with blood vessels
(intravasation) [1].
Zebrafish Model Transparent embryos allow for direct Real-time observation of cancer
visualization of cancer cell dissemination  cell migration, invasion,
[2]. extravasation, and drug

screening [2].

Experimental Workflow for Metastasis Studies

To help conceptualize your project, here is a general workflow for evaluating an anti-metastatic compound
like Aderbasib in a preclinical setting. This diagram integrates the models mentioned above into a logical

sequence.
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Suggestions for Finding Specific Data

To continue your research on Aderbasib, you could try the following:

¢ Search Clinical Trial Registries: Check databases like ClinicalTrials.gov for archived records of
Aderbasib (INCB7839) trials, which may contain references to published results or methodologies.
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e Consult Older Literature: Since the drug was shelved in 2011, the most detailed experimental data
will likely be in scientific papers published between 2005 and 2012.

e Explore Similar Compounds: Consider investigating preclinical data on other ADAM10/ADAM17
inhibitors that are still in development, as their experimental models could be highly relevant and
more readily available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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